Cas no 191664-09-2 (N-(cyclobutylmethyl)aniline)

N-(Cyclobutylmethyl)aniline is a secondary amine compound featuring an aniline moiety substituted with a cyclobutylmethyl group. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The cyclobutyl ring enhances rigidity, potentially influencing binding affinity in drug design, while the aniline group offers reactivity for further functionalization. Its balanced lipophilicity and moderate steric hindrance make it suitable for applications in catalysis, ligand design, and medicinal chemistry. The compound's stability under standard conditions ensures reliable handling and storage, supporting its use in diverse synthetic pathways.
N-(cyclobutylmethyl)aniline structure
N-(cyclobutylmethyl)aniline structure
Product Name:N-(cyclobutylmethyl)aniline
CAS No:191664-09-2
MF:C11H15N
MW:161.243502855301
CID:116058
PubChem ID:45076032
Update Time:2025-06-07

N-(cyclobutylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-(cyclobutylmethyl)-
    • N-(Cyclobutylmethyl)aniline
    • AG-E-40008
    • Benzenamine, N-(cyclobutylmethyl)- (9CI)
    • CTK4E0765
    • MolPort-004-747-261
    • SureCN872221
    • 191664-09-2
    • Benzenamine, N-(cyclobutylmethyl)-
    • DTXSID10663120
    • CS-0230193
    • Z685843986
    • EN300-102682
    • SB75945
    • SCHEMBL872221
    • AKOS003582960
    • DB-431968
    • N-(Cyclobutylmethyl)benzenamine
    • N-(cyclobutylmethyl)aniline
    • Inchi: 1S/C11H15N/c1-2-7-11(8-3-1)12-9-10-5-4-6-10/h1-3,7-8,10,12H,4-6,9H2
    • InChI Key: NKLFLMIOOKWFHK-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)CC1CCC1

Computed Properties

  • Exact Mass: 161.12055
  • Monoisotopic Mass: 161.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 3.2

Experimental Properties

  • PSA: 12.03

N-(cyclobutylmethyl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A619960-10mg
N-(cyclobutylmethyl)aniline
191664-09-2
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$ 50.00 2022-06-07
TRC
A619960-50mg
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$ 160.00 2022-06-07
TRC
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$ 250.00 2022-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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¥ 3,141.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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¥ 13,939.00 2023-04-14
Enamine
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